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Compound of Interest

Compound Name: Chlorotriphenylsilane

Cat. No.: B103829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chlorotriphenylsilane (TPSCl), a prominent organosilicon compound, serves as a

cornerstone in modern organic synthesis and materials science. Its utility is particularly

pronounced in the pharmaceutical industry, where it functions as a versatile protecting group

for alcohols and amines and as a crucial intermediate in the synthesis of complex active

pharmaceutical ingredients (APIs).[1][2][3] This technical guide provides an in-depth overview

of the synthesis and characterization of chlorotriphenylsilane, offering detailed experimental

protocols and structured data for laboratory and research applications.

Physicochemical Properties
Chlorotriphenylsilane is a white to off-white crystalline solid.[1][4] It is sensitive to moisture

and reacts with water, necessitating handling under anhydrous conditions.[4][5]
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Property Value References

Molecular Formula C₁₈H₁₅ClSi [4][6]

Molecular Weight 294.85 g/mol [6][7]

CAS Number 76-86-8 [4][5][6]

Melting Point 91-94 °C [3][4]

Boiling Point 378 °C [1][4]

Density ~1.14 g/cm³ [1][4]

Solubility

Soluble in nonpolar organic

solvents (e.g., benzene,

toluene); reacts with water.

[4][5]

Synthesis of Chlorotriphenylsilane
Several methods exist for the synthesis of chlorotriphenylsilane, with the Grignard reagent

coupling method being one of the most common and versatile approaches.[8]
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Synthesis
Method

Reactants
Key
Conditions

Typical Yield References

Grignard

Reagent

Coupling

Phenylmagnesiu

m halide (e.g.,

C₆H₅MgCl),

Dichlorodiphenyl

silane

((C₆H₅)₂SiCl₂) or

Silicon

Tetrachloride

(SiCl₄)

Anhydrous ether

solvent (e.g.,

THF, Toluene);

Controlled

temperature.

High (e.g., 94.2%

reported with a

THF/Toluene

solvent system).

[8]

Direct

Chlorination

Triphenylsilane,

Chlorinating

agent (e.g., Cl₂)

- - [8]

Reaction with

SiCl₄

Triphenylsilane,

Silicon

Tetrachloride

(SiCl₄)

-
Produces by-

products.
[8]

Grignard Synthesis Pathway
The Grignard pathway is a robust method for forming silicon-carbon bonds.[9] The synthesis of

chlorotriphenylsilane can be achieved by reacting a phenyl Grignard reagent with a suitable

chlorosilane, such as diphenyldichlorosilane.[8] The reaction proceeds via a nucleophilic attack

of the Grignard's carbanion on the electrophilic silicon atom.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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